2-Methoxy-3-(trifluoromethoxy)benzaldehyde

• IUPAC Name: 2-methoxy-3-(trifluoromethoxy)benzaldehyde
• InChI: InChI=1S/C9H7F3O3/c1-14-8-6(5-13)3-2-4-7(8)15-9(10,11)12/h2-5H,1H3
• InChI Key: KGUXRWPYQDNAIJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC=C1OC(F)(F)F)C=O
• Molecular Formula: C9H7F3O3
• Molecular Weight: 220.14 g/mol

Description

2-Methoxy-3-(trifluoromethoxy)benzaldehyde, also known as 2-MTFB, is a colorless, crystalline solid with a melting point of 44-46°C. It is a derivative of benzaldehyde and is used as an intermediate in the synthesis of pharmaceuticals, dyes, and other organic compounds. It is also used in the synthesis of various heterocyclic compounds, such as quinolines, quinazolines, and indoles.

Scientific Research Applications

2-Methoxy-3-(trifluoromethoxy)benzaldehyde has been used in a variety of scientific research applications. It has been used in the synthesis of indole derivatives, which are important intermediates in the synthesis of pharmaceuticals and agrochemicals. It has also been used in the synthesis of quinolines, which are important intermediates in the synthesis of dyes and other organic compounds. Additionally, 2-Methoxy-3-(trifluoromethoxy)benzaldehyde has been used in the synthesis of quinazolines, which are important intermediates in the synthesis of heterocyclic compounds.

Mechanism of Action

2-Methoxy-3-(trifluoromethoxy)benzaldehyde undergoes a nucleophilic substitution reaction with an alcohol to form a benzyl alcohol. The reaction is catalyzed by a base, such as sodium hydroxide or potassium hydroxide, and proceeds via an SN2 mechanism. The reaction is reversible, and the product is isolated by distillation or crystallization.
Biochemical and Physiological Effects
2-Methoxy-3-(trifluoromethoxy)benzaldehyde has not been studied for its biochemical or physiological effects.

Advantages and Limitations for Lab Experiments

The main advantage of using 2-Methoxy-3-(trifluoromethoxy)benzaldehyde in laboratory experiments is its low cost and easy availability. It is also relatively stable and can be stored for long periods of time. However, it is a hazardous material, and proper safety precautions must be taken when handling it.

Future Directions

There are a number of potential future directions for research on 2-Methoxy-3-(trifluoromethoxy)benzaldehyde. These include further investigation into its mechanism of action, its biochemical and physiological effects, and its potential applications in the synthesis of pharmaceuticals, dyes, and other organic compounds. Additionally, further research could be done on the synthesis of 2-Methoxy-3-(trifluoromethoxy)benzaldehyde and its derivatives, as well as on the development of safer methods for handling and storing the compound. Finally, research could be done on the use of 2-Methoxy-3-(trifluoromethoxy)benzaldehyde in the synthesis of heterocyclic compounds, such as quinolines, quinazolines, and indoles.

Synthesis Methods

2-Methoxy-3-(trifluoromethoxy)benzaldehyde is synthesized by the reaction of benzaldehyde and trifluoromethyl alcohol in the presence of a base, such as sodium hydroxide or potassium hydroxide. The reaction is carried out in an inert atmosphere, such as nitrogen or argon, at a temperature of 40-50°C. The product is isolated by distillation or crystallization.